Cas no 941932-79-2 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide
• CAS No: 941932-79-2
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 5501150
• PubChem ID: 7685640
• Update Time: 2025-07-15

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• VU0498369-1
• 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(methylthio)phenyl)benzamide
• F2781-0048
• AKOS024466125
• 4-(1,1-dioxothiazinan-2-yl)-N-(3-methylsulfanylphenyl)benzamide
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-[3-(methylsulfanyl)phenyl]benzamide
• 941932-79-2
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide

• Inchi： 1S/C18H20N2O3S2/c1-24-17-6-4-5-15(13-17)19-18(21)14-7-9-16(10-8-14)20-11-2-3-12-25(20,22)23/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
• InChI Key： DMBULHMMWGDKGM-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(C(NC2C=CC=C(C=2)SC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 376.09153485g/mol
• Monoisotopic Mass: 376.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide

Comprehensive Overview of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide (CAS No. 941932-79-2)

In the realm of organic chemistry and pharmaceutical research, 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide (CAS No. 941932-79-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazinane and benzamide moieties, represents a promising candidate for various biochemical and therapeutic studies. Researchers are particularly interested in its sulfonyl and methylsulfanyl functional groups, which contribute to its reactivity and interaction with biological targets.

The synthesis and characterization of CAS No. 941932-79-2 have been explored in recent literature, highlighting its role as a key intermediate in the development of novel small-molecule inhibitors. Its structural complexity and hydrogen-bonding capabilities make it a valuable subject for drug discovery and medicinal chemistry. With the growing demand for targeted therapies, this compound's potential to modulate specific enzyme pathways has become a focal point for academic and industrial research.

One of the most discussed topics in contemporary research is the application of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide in cancer therapeutics. Its ability to interact with kinase proteins and other signaling molecules has sparked interest in its use for precision medicine. Additionally, its bioavailability and metabolic stability are under investigation, as these factors are critical for its transition from laboratory research to clinical trials.

From a green chemistry perspective, the synthesis of CAS No. 941932-79-2 has been optimized to reduce waste and improve yield. This aligns with the global push for sustainable pharmaceutical manufacturing. Researchers are also exploring its potential in neurodegenerative disease research, given its ability to cross the blood-brain barrier and interact with central nervous system targets.

In summary, 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(methylsulfanyl)phenylbenzamide (CAS No. 941932-79-2) is a versatile compound with broad applications in drug development, biochemical research, and therapeutic innovation. Its unique structure and functional groups make it a subject of ongoing study, particularly in the context of personalized medicine and sustainable chemistry.